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Compound of Interest

Compound Name: 5-Methoxytetradecane

Cat. No.: B15403042 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Methoxytetradecane was not readily

available. The following guidance is based on the safety data for the structurally similar

compound, n-tetradecane. It is imperative to conduct a thorough risk assessment before

handling 5-Methoxytetradecane and to consult with your institution's Environmental Health

and Safety (EHS) department for specific handling and disposal protocols.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling 5-Methoxytetradecane. The procedural

guidance aims to ensure safe operational practices and proper disposal methods.

Hazard Identification and Personal Protective Equipment
(PPE)
Based on the data for n-tetradecane, 5-Methoxytetradecane is anticipated to be a

combustible liquid that may cause skin and eye irritation. Ingestion poses an aspiration hazard,

which can be fatal if the substance enters the airways.[1] Repeated exposure may lead to skin

dryness or cracking.

The following table summarizes the recommended personal protective equipment for handling

5-Methoxytetradecane.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Routine Handling

in a Ventilated

Hood

Chemical safety

goggles or a face

shield.

Chemically

resistant gloves

(e.g., Nitrile,

Neoprene).

Laboratory coat.

Not generally

required if

handled in a

properly

functioning

chemical fume

hood.

Large Volume

Transfers or

Potential for

Splashing

Face shield and

chemical safety

goggles.

Double gloving

with chemically

resistant gloves.

Chemical-

resistant apron

over a laboratory

coat.

A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

necessary if

ventilation is

inadequate.

Emergency Spill

Response

Chemical safety

goggles and a

face shield.

Heavy-duty,

chemically

resistant gloves.

Full-body

chemical-

resistant suit.

A self-contained

breathing

apparatus

(SCBA) should

be used.

Operational Plan: Step-by-Step Handling Procedures
Preparation:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of 5-
Methoxytetradecane.

Verify that an eyewash station and safety shower are readily accessible and unobstructed.

[2]

Assemble all necessary equipment and reagents before starting the experiment to

minimize movement and potential for spills.
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Prepare a designated waste container for 5-Methoxytetradecane and contaminated

materials.

Handling:

Wear the appropriate PPE as outlined in the table above.

When transferring 5-Methoxytetradecane, use a funnel and work over a secondary

containment tray to catch any potential spills.

Avoid direct contact with skin and eyes.[3] In case of contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes.[2]

Do not eat, drink, or smoke in the laboratory area.

Post-Handling:

Wipe down the work area with an appropriate solvent to decontaminate surfaces.

Remove and dispose of contaminated gloves and other disposable PPE in the designated

waste container.

Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan
Chemical Waste: 5-Methoxytetradecane and any solutions containing it should be disposed

of as hazardous chemical waste.[1] Do not pour down the drain.

Contaminated Materials: All disposable materials that have come into contact with 5-
Methoxytetradecane, such as gloves, pipette tips, and paper towels, should be collected in

a sealed, labeled hazardous waste container.

Container Disposal: Empty containers may still pose a fire risk and should be triple-rinsed

with a suitable solvent. The rinsate should be collected as hazardous waste. Evaporate the

residue under a fume hood before disposing of the container.[3]
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Consult your institution's EHS department for specific waste collection and disposal

procedures.

Emergency Procedures
Spill:

For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.[3]

For a large spill, evacuate the area and contact your institution's emergency response

team.

Fire:

Use a dry chemical, carbon dioxide, or foam extinguisher.[1][2] Do not use a water jet.[3]

In case of a significant fire, evacuate the area and call the fire department. Firefighters

should wear self-contained breathing apparatus.[2]

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[3]

Visual Guidance
The following diagrams illustrate key safety workflows for handling 5-Methoxytetradecane.
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Caption: PPE Selection Workflow for 5-Methoxytetradecane Handling.
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Caption: Emergency Spill Response Workflow for 5-Methoxytetradecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-5-methoxytetradecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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